Cas no 1823964-40-4 (5-bromocinnoline)

• Product Name: 5-bromocinnoline
• CAS No: 1823964-40-4
• MF: C₈H₅BrN₂
• MW: 209.042700529099
• CID: 5172316
• Update Time: 2026-03-04

5-bromocinnoline Chemical and Physical Properties

Names and Identifiers

• 5-bromocinnoline

• Inchi： 1S/C8H5BrN2/c9-7-2-1-3-8-6(7)4-5-10-11-8/h1-5H
• InChI Key： RFPGSUNKMXQPKV-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=CC=C2)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Additional information on 5-bromocinnoline

Introduction to 5-bromocinnoline (CAS No. 1823964-40-4)

5-bromocinnoline, identified by the chemical compound code CAS No. 1823964-40-4, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the cinnoline family, a class of nitrogen-containing heterocycles that exhibit diverse biological activities. The introduction of a bromine substituent at the 5-position of the cinnoline core enhances its reactivity and potential utility in synthetic chemistry and drug development.

The structural framework of 5-bromocinnoline consists of a fused benzene and pyridine ring system, with the bromine atom attached to the benzene ring. This structural motif is known to contribute to its interaction with biological targets, making it a valuable scaffold for medicinal chemistry applications. The compound’s unique electronic properties, arising from the presence of the bromine atom, also make it a versatile intermediate in organic synthesis.

In recent years, 5-bromocinnoline has been extensively studied for its pharmacological properties. Research has demonstrated its potential as an intermediate in the synthesis of various bioactive molecules. The bromine substituent allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of more complex structures. These reactions are pivotal in the development of novel pharmaceutical agents.

One of the most compelling aspects of 5-bromocinnoline is its role in the discovery of new therapeutic compounds. Studies have highlighted its utility in generating derivatives with antimicrobial, anti-inflammatory, and anticancer properties. For instance, researchers have synthesized analogs of 5-bromocinnoline that exhibit significant activity against certain cancer cell lines. These findings underscore the importance of this compound as a building block in drug discovery.

The synthesis of 5-bromocinnoline typically involves multi-step organic reactions, starting from readily available precursors. The introduction of the bromine atom is often achieved through electrophilic aromatic substitution or halogen exchange reactions. These synthetic pathways are optimized to ensure high yields and purity, which are critical for pharmaceutical applications.

Advances in computational chemistry have further enhanced the understanding of 5-bromocinnoline’s reactivity and biological activity. Molecular modeling studies have provided insights into how this compound interacts with target proteins and enzymes. Such information is invaluable for designing more effective derivatives with improved pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in 5-bromocinnoline due to its broad spectrum of potential applications. Researchers are exploring its use in developing treatments for neurological disorders, infectious diseases, and chronic conditions. The ability to modify its structure allows for tailoring its properties to meet specific therapeutic needs.

Moreover, 5-bromocinnoline has found applications beyond drug development. It serves as a key intermediate in materials science, particularly in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The electronic characteristics imparted by the bromine substituent make it an attractive candidate for these advanced materials.

Recent studies have also investigated the environmental impact of 5-bromocinnoline and its derivatives. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Such initiatives align with global trends toward sustainable chemistry practices.

In conclusion, 5-bromocinnoline (CAS No. 1823964-40-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As scientific understanding continues to evolve, the applications of 5-bromocinnoline are expected to expand, further solidifying its importance in modern chemistry.